Cas no 477888-73-6 ((E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE)

• Product Name: (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE
• CAS No: 477888-73-6
• MF: C₂₀H₁₉Cl₂NO₃
• MW: 392.275763750076
• CID: 5264655
• Update Time: 2025-05-19

(E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE
• (2E)-3-{4-[(2,4-dichlorophenyl)methoxy]phenyl}-1-(morpholin-4-yl)prop-2-en-1-one
• 2-Propen-1-one, 3-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-1-(4-morpholinyl)-
• (E)-3-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-1-morpholino-2-propen-1-one
• (E)-3-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-1-morpholin-4-ylprop-2-en-1-one
• HMS580E22

• Inchi： 1S/C20H19Cl2NO3/c21-17-5-4-16(19(22)13-17)14-26-18-6-1-15(2-7-18)3-8-20(24)23-9-11-25-12-10-23/h1-8,13H,9-12,14H2/b8-3+
• InChI Key： YDSUSXZBFHYXEI-FPYGCLRLSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(=CC=1)/C=C/C(N1CCOCC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 474
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE

Introduction to (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE and Its Significance in Modern Chemical Biology

The compound with the CAS number 477888-73-6 is a highly intriguing molecule in the realm of chemical biology, characterized by its unique structural and functional attributes. This compound, formally known as (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. Its molecular structure, featuring a combination of aromatic rings, heterocyclic moieties, and functional groups, makes it a versatile candidate for further exploration in various biological pathways.

In recent years, there has been a surge in research focusing on the development of novel compounds that can modulate biological processes at the molecular level. The (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE stands out as a promising candidate due to its ability to interact with multiple targets within cellular systems. This compound's design incorporates elements that are known to enhance binding affinity and selectivity, making it an attractive scaffold for the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The presence of a phenyl ring substituted with a dichlorobenzyl group and an oxy linkage to a morpholine ring creates a framework that can be easily modified to optimize pharmacokinetic properties. Such structural features are often exploited in drug design to improve solubility, bioavailability, and metabolic stability. The (E)-configuration of the double bond further influences the compound's three-dimensional shape, which is critical for receptor binding.

Current research in chemical biology increasingly emphasizes the importance of understanding molecular interactions at a detailed level. The (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE has been studied for its potential role in modulating enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that this compound can interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By inhibiting these enzymes, the compound may offer therapeutic benefits in conditions characterized by excessive inflammation.

The morpholine moiety in the molecule is particularly noteworthy, as it is a common pharmacophore found in many bioactive compounds. Morpholine derivatives are known for their ability to enhance binding affinity and reduce toxicity. In the context of this compound, the morpholine ring likely contributes to its stability and bioactivity by forming specific hydrogen bonds with target proteins. This feature makes it an ideal candidate for further optimization through structure-based drug design approaches.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies have been performed on the (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE to identify potential binding sites on target proteins. These studies have revealed that the compound can bind tightly to several key enzymes involved in cellular signaling pathways. This information has been invaluable for designing more potent derivatives with improved pharmacological profiles.

In addition to its potential therapeutic applications, this compound has also shown promise in industrial applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. The dichlorobenzyl group, for instance, can be easily modified through various chemical reactions to introduce additional functional groups or linkages. This flexibility allows chemists to tailor the compound's properties for specific applications in organic synthesis.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, recent developments in synthetic chemistry have made it possible to access these compounds more efficiently than ever before. Catalytic methods have been developed that allow for the rapid construction of key intermediates without compromising yield or purity. These advancements have made it feasible to produce large quantities of the (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE needed for both research and commercial purposes.

The field of chemical biology continues to evolve rapidly, driven by new discoveries and technological innovations. The (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE exemplifies how interdisciplinary approaches can lead to novel compounds with significant biological activity. By combining insights from chemistry, biology, and computational science, researchers are able to develop molecules that address unmet medical needs more effectively than ever before.

In conclusion, the compound with CAS number 477888-73-6, specifically identified as (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-MORPHOLINO-2-PROPEN-1-ONE, represents a significant advancement in chemical biology research. Its unique structure and promising biological activity make it a valuable tool for further exploration in drug development and molecular medicine. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.